Cas no 66967-68-8 (N,N,N',N'-tetramethyl-N,N'-bis[4-(2,6,6-trimethylcyclohex-1-en-1-yl)butan-2-yl]heptane-1,7-diaminium dibromide)

• Product name: N,N,N',N'-tetramethyl-N,N'-bis[4-(2,6,6-trimethylcyclohex-1-en-1-yl)butan-2-yl]heptane-1,7-diaminium dibromide
• CAS No: 66967-68-8
• MF: C₃₇H₇₂Br₂N₂
• MW: 704.788990020752
• CID: 1714137
• PubChem ID: 48630

N,N,N',N'-tetramethyl-N,N'-bis[4-(2,6,6-trimethylcyclohex-1-en-1-yl)butan-2-yl]heptane-1,7-diaminium dibromide Chemical and Physical Properties

Names and Identifiers

• N,N,N',N'-tetramethyl-N,N'-bis[4-(2,6,6-trimethylcyclohex-1-en-1-yl)butan-2-yl]heptane-1,7-diaminium dibromide
• 7-[dimethyl-[4-(2,6,6-trimethylcyclohexen-1-yl)butan-2-yl]azaniumyl]heptyl-dimethyl-[4-(2,6,6-trimethylcyclohexen-1-yl)butan-2-yl]azanium,dibromide
• DTXSID60985703
• N~1~,N~1~,N~7~,N~7~-Tetramethyl-N~1~,N~7~-bis[4-(2,6,6-trimethylcyclohex-1-en-1-yl)butan-2-yl]heptane-1,7-bis(aminium) dibromide
• Ammonium, heptamethylenebis(1-methyl-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)propyl)bis(dimethyl-, dibromide, dihydrate
• 66967-68-8

• Inchi： InChI=1S/C37H72N2.2BrH/c1-30-20-18-26-36(5,6)34(30)24-22-32(3)38(9,10)28-16-14-13-15-17-29-39(11,12)33(4)23-25-35-31(2)21-19-27-37(35,7)8;;/h32-33H,13-29H2,1-12H3;2*1H/q+2;;/p-2
• InChI Key： XYJMTCZYDYVHFM-UHFFFAOYSA-L
• SMILES： CC1=C(C(CCC1)(C)C)CCC(C)[N+](C)(C)CCCCCCC[N+](C)(C)C(C)CCC2=C(CCCC2(C)C)C.[Br-].[Br-]

Computed Properties

• Exact Mass: 629.8428
• Monoisotopic Mass: 702.406
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 41
• Rotatable Bond Count: 16
• Complexity: 754
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0